Cas no 3349-70-0 (N-(cyclobutylideneamino)-2,4-dinitroaniline)

• Product Name: N-(cyclobutylideneamino)-2,4-dinitroaniline
• CAS No: 3349-70-0
• MF: C₁₀H₁₀N₄O₄
• MW: 250.21080160141
• CID: 918029
• PubChem ID: 282075
• Update Time: 2025-04-19

N-(cyclobutylideneamino)-2,4-dinitroaniline Chemical and Physical Properties

Names and Identifiers

• N-(cyclobutylideneamino)-2,4-dinitroaniline
• 1-cyclobutylidene-2-(2,4-dinitrophenyl)hydrazine
• 2,4-Dinitro-phenylhydrazon des Cyclobutanon
• AC1L5VNM
• AC1Q20JB
• AG-J-01125
• AR-1C2511
• CTK1C4476
• Cyclobutanon-(2,4-dinitrophenylhydrazon)
• Cyclobutanon-(2,4-dinitro-phenylhydrazon)
• cyclobutanon-(2,4-dinitro-phenylhydrazone)
• Cyclobutanon-2,4-dinitrophenylhydra
• Cyclobutanon-2,4-dinitrophnylhydrazon
• cyclobutanone 2,4-dinitrophenylhydrazone
• N-(CYCLOBUTYLIDENEAMINO)-2,4-DINITRO-ANILINE
• NSC135157
• DS-001998
• NSC-135157
• 3349-70-0
• DTXSID50300163

• Inchi： 1S/C10H10N4O4/c15-13(16)8-4-5-9(10(6-8)14(17)18)12-11-7-2-1-3-7/h4-6,12H,1-3H2
• InChI Key： HWUYWULBKFCTDN-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C=C(C=CC=1N/N=C1/CCC/1)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 250.0703
• Monoisotopic Mass: 250.07020481g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 367
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 116Ų

Experimental Properties

• PSA: 110.67
• LogP: 3.57420

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes